Cas no 1228556-71-5 ((1R)-4-bromo-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine
• CAS No: 1228556-71-5
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD16295029
• CID: 1036877
• PubChem ID: 28419125
• Update Time: 2025-05-19

(1R)-4-bromo-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
• CS-0054964
• AKOS015968998
• I10898
• MFCD07373951
• (R)-4-bromo-2,3-dihydro-1H-inden-1-amine
• SCHEMBL1879560
• EN300-6776085
• 1228556-71-5
• 1H-Inden-1-amine, 4-bromo-2,3-dihydro-, (1R)-
• (R)-4-BROMO-INDAN-1-YLAMINE
• (1R)-4-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• AS-49487
• AKOS015854155
• DS-017883
• (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD16295029
• Inchi： 1S/C9H10BrN/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5,11H2/t9-/m1/s1
• InChI Key： MVGZSXVETDUUMZ-SECBINFHSA-N
• SMILES： BrC1=CC=CC2=C1CC[C@H]2N

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine

Professional Introduction to (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine (CAS No: 1228556-71-5)

(1R)-4-bromo-2,3-dihydro-1H-inden-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1228556-71-5, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this amine derivative incorporates a brominated indene core, which is a key feature that contributes to its reactivity and utility in synthetic chemistry.

The indene scaffold, a bicyclic aromatic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring, provides a versatile platform for chemical modifications. In the case of (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine, the presence of a bromine atom at the 4-position and an amine group at the 1-position enhances its potential as a building block for more complex molecules. This configuration allows for further functionalization through various chemical reactions, including nucleophilic substitution, cross-coupling reactions, and cyclization processes.

Recent advancements in medicinal chemistry have highlighted the importance of indene derivatives in drug discovery. The brominated indenes, in particular, have been explored for their ability to act as intermediates in the synthesis of biologically active compounds. For instance, studies have demonstrated that derivatives of this class can be incorporated into kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The chiral center at the 1-position of (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine adds an additional layer of complexity, enabling the synthesis of enantiomerically pure compounds that may exhibit enhanced pharmacological properties.

The utility of (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine extends beyond its role as a synthetic intermediate. Research has indicated that this compound may possess intrinsic biological activity, making it a candidate for further investigation as a lead compound in therapeutic development. Specifically, studies have suggested that indene derivatives can interact with biological targets such as enzymes and receptors, potentially leading to the discovery of new treatments for neurological disorders and metabolic diseases. The bromine atom's electron-withdrawing effect can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

In the realm of synthetic methodologies, (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine has been utilized in various multi-step syntheses. One notable application involves its transformation into more complex heterocyclic structures through palladium-catalyzed cross-coupling reactions. These reactions are particularly valuable in constructing intricate molecular frameworks that mimic natural products or designed bioactive molecules. The ability to introduce different substituents at strategic positions within the indene core allows chemists to fine-tune the properties of the resulting compounds, making them suitable for specific biological applications.

The production and handling of (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine require careful consideration of reaction conditions to ensure high yields and purity. Modern synthetic techniques often employ transition metal catalysts and controlled reaction environments to optimize outcomes. Additionally, advances in computational chemistry have enabled researchers to predict reaction pathways and optimize conditions before conducting experiments, thereby reducing trial-and-error approaches and improving efficiency.

From a regulatory perspective, compounds like (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine must be manufactured and distributed in compliance with international standards to ensure safety and efficacy. Documentation of synthetic procedures, quality control measures, and toxicological assessments are essential components of bringing such compounds from laboratory-scale synthesis to potential clinical use. Collaborative efforts between chemists, biologists, and regulatory experts are crucial in navigating the complexities associated with novel drug development.

The future prospects for (1R)-4-bromo-2,3-dihydro-1H-inden-1-amine are promising, given its structural versatility and potential biological activity. Ongoing research aims to uncover new synthetic strategies that enhance its accessibility and utility in drug discovery programs. Furthermore, interdisciplinary approaches combining organic chemistry with computational modeling are expected to accelerate the identification of novel derivatives with improved pharmacological profiles.

In conclusion，（1228556-715）(R)-4-bromo-2，3-dihydro-1Hindene- >amine represents a valuable asset in pharmaceutical chemistry，with its unique structural features offering numerous possibilities for further exploration。As research continues，this compound is poised to play an increasingly important role in the development of innovative therapeutic agents，addressing unmet medical needs across various disease areas。